Cas no 2229472-31-3 (1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-4,4-difluorocyclohexan-1-amine
• CAS No: 2229472-31-3
• MF: C₁₆H₂₆F₂N₂
• MW: 284.387851238251
• CID: 5974677
• PubChem ID: 165743192
• Update Time: 2025-07-01

1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-4,4-difluorocyclohexan-1-amine
• 1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-4,4-difluorocyclohexan-1-amine
• EN300-1975007
• 2229472-31-3

• Inchi： 1S/C16H26F2N2/c1-11(2)10-20-12(3)9-14(13(20)4)15(19)5-7-16(17,18)8-6-15/h9,11H,5-8,10,19H2,1-4H3
• InChI Key： HZJPVXDSVCCBIV-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=C(C)N(CC(C)C)C=2C)(CC1)N)F

Computed Properties

• Exact Mass: 284.20640516g/mol
• Monoisotopic Mass: 284.20640516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 31Ų

Additional information on 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-4,4-difluorocyclohexan-1-amine

Introduction to 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-4,4-difluorocyclohexan-1-amine (CAS No. 2229472-31-3) and Its Emerging Applications in Chemical Biology

The compound 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-4,4-difluorocyclohexan-1-amine, identified by its CAS number 2229472-31-3, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic amine features a unique structural framework that combines a pyrrole ring with a difluorocyclohexane moiety, making it a promising candidate for further exploration in drug discovery and molecular interactions.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in developing novel therapeutic agents. The presence of both dimethyl and methylpropyl substituents in the molecule suggests enhanced lipophilicity and potential membrane permeability, which are critical factors for bioavailability. Additionally, the difluorocyclohexane group introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity in biological targets.

The pyrrole ring, a common pharmacophore in many bioactive compounds, contributes to the compound's ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. This structural feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The incorporation of fluorine atoms into the cyclohexane ring further enhances the compound's electronic properties, potentially allowing for fine-tuned interactions with enzyme active sites or receptor binding pockets.

In the context of current research, this compound has garnered attention due to its potential role as an intermediate in synthesizing more complex molecules with therapeutic applications. The pyrrole-piperazine scaffold is particularly relevant in the design of small-molecule modulators targeting neurological disorders. Studies have demonstrated that derivatives of this class exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases, suggesting that 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-4,4-difluorocyclohexan-1-amine could serve as a valuable precursor for further derivatization.

The difluorocyclohexane moiety is particularly noteworthy for its ability to influence both pharmacokinetic and pharmacodynamic properties. Fluorinated compounds are often more resistant to metabolic degradation, leading to improved bioavailability and prolonged half-life. This characteristic is highly desirable in drug development, as it can reduce the frequency of dosing required for therapeutic efficacy. Furthermore, the electron-withdrawing nature of fluorine atoms can enhance binding interactions by increasing charge density at key binding sites.

Recent computational studies have explored the molecular dynamics of this compound using advanced simulation techniques such as molecular mechanics (MM) and quantum mechanics (QM). These studies have provided insights into its conformational flexibility and potential interactions with biological targets. The results indicate that the compound can adopt multiple stable conformations, which may facilitate binding to diverse protein targets with high affinity. Additionally, the presence of both hydrophobic and polar regions allows for versatile interactions across different biological systems.

The synthesis of this compound involves multi-step organic reactions that highlight its complexity and synthetic challenge. Key steps include functional group transformations such as alkylation, fluorination, and cyclization reactions. The use of specialized reagents and catalysts ensures high yields and purity, which are essential for downstream applications in biological assays. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical studies.

In vitro studies have begun to uncover the biological activity of this compound. Initial assays suggest potential inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in inflammatory pathways. The pyrrole ring's ability to engage with heme groups in these enzymes may provide a mechanism for its observed activity. Further investigation into its interaction with other enzymes or receptors is warranted to fully elucidate its therapeutic potential.

The integration of machine learning models has accelerated the process of identifying promising derivatives from this scaffold. By analyzing structural features and predicting biological activity, researchers can prioritize compounds for experimental validation. This approach has been particularly effective in identifying molecules with improved potency or selectivity compared to existing drugs. The use of 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-4,4-difluorocyclohexan-1-amine as a starting point aligns well with these computational strategies.

Future directions in research may involve exploring analogs of this compound that exhibit enhanced properties such as increased solubility or reduced toxicity. By modifying substituents or altering the core structure incrementally, researchers can optimize bioactivity while maintaining desired pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The growing interest in fluorinated heterocycles underscores their importance as building blocks in modern drug discovery. The unique combination of structural features found in 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-4,4-difluorocyclohexan-1amine makes it a compelling subject for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly significant role in developing next-generation therapeutics.